Cas no 5315-01-5 (Methanone,(1,3,4,6,7,11b-hexahydro-2H-pyrazino[2,1-a]isoquinolin-2-yl)phenyl-)

• Product name: Methanone,(1,3,4,6,7,11b-hexahydro-2H-pyrazino[2,1-a]isoquinolin-2-yl)phenyl-
• CAS No: 5315-01-5
• MF: C₁₇H₁₆N₂
• MW: 248.322343826294
• CID: 378442
• PubChem ID: 794385

Methanone,(1,3,4,6,7,11b-hexahydro-2H-pyrazino[2,1-a]isoquinolin-2-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(1,3,4,6,7,11b-hexahydro-2H-pyrazino[2,1-a]isoquinolin-2-yl)phenyl-
• DTXSID50416319
• 5315-01-5
• SCHEMBL18463762
• AC1NSCZ5

• Inchi： InChI=1S/C17H16N2/c1-12-7-8-15(9-13(12)2)18-10-14-11-19-17-6-4-3-5-16(14)17/h3-11,19H,1-2H3
• InChI Key： PHTGPSMQVDPFDD-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)N=CC2=CNC3=CC=CC=C32)C

Computed Properties

• Exact Mass: 248.13148
• Monoisotopic Mass: 248.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 24.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles